Cas no 142054-75-9 (3-Pyridazinecarboxylic acid, 6-propoxy-)
142054-75-9 structure
Product Name:3-Pyridazinecarboxylic acid, 6-propoxy-
CAS No:142054-75-9
MF:C8H10N2O3
MW:182.176601886749
CID:3734110
PubChem ID:60791003
Update Time:2025-04-22
3-Pyridazinecarboxylic acid, 6-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridazinecarboxylic acid, 6-propoxy-
- DTXSID701288327
- 6-Propoxy-3-pyridazinecarboxylic acid
- 142054-75-9
-
- Inchi: 1S/C8H10N2O3/c1-2-5-13-7-4-3-6(8(11)12)9-10-7/h3-4H,2,5H2,1H3,(H,11,12)
- InChI Key: NQXCQMWNXXRRIP-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NN=C(OCCC)C=C1
Computed Properties
- Exact Mass: 182.06914219Da
- Monoisotopic Mass: 182.06914219Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 72.3Ų
3-Pyridazinecarboxylic acid, 6-propoxy- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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